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Compound of Interest

Compound Name: 4-Chloro-2,3,5-trimethoxyaniline

Cat. No.: B3291224 Get Quote

Technical Guide: 4-Chloro-2,5-dimethoxyaniline
Disclaimer: Information regarding the specific compound 4-Chloro-2,3,5-trimethoxyaniline is

not readily available in public safety and toxicological databases. This guide provides a detailed

overview of the structurally similar compound, 4-Chloro-2,5-dimethoxyaniline (CAS No. 6358-

64-1). While these compounds share a chlorophenylamine core, their toxicological and

physicochemical properties may differ. This information should be used as a preliminary

reference with the understanding that it pertains to a related but distinct chemical entity.

This in-depth technical guide is intended for researchers, scientists, and drug development

professionals, providing comprehensive safety, handling, and experimental data for 4-Chloro-

2,5-dimethoxyaniline.

Chemical and Physical Properties
The fundamental physicochemical characteristics of 4-Chloro-2,5-dimethoxyaniline are

summarized below, providing essential data for laboratory and research applications.
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Property Value Reference

Molecular Formula C₈H₁₀ClNO₂ [1][2]

Molecular Weight 187.62 g/mol [2]

CAS Number 6358-64-1 [1][2]

Appearance Solid [1]

Melting Point 118 - 120 °C (244.4 - 248 °F) [1]

Flash Point 163 °C (325.4 °F) [3]

Autoignition Temperature 395 °C (743 °F) [3]

log Pow (Octanol-Water

Partition Coefficient)
1.8 [1]

Hazard Identification and Safety Data
Understanding the hazard profile of 4-Chloro-2,5-dimethoxyaniline is critical for safe handling

and experimental design. This compound is classified as harmful if swallowed.[1]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Data compiled from multiple safety data sheets.

Safety and Handling
Proper personal protective equipment (PPE) and handling procedures are mandatory when

working with this compound.
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Precautionary Statement Description Reference

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

[1][4]

P270
Do not eat, drink or smoke

when using this product.
[1][4]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[1][4]

P330 Rinse mouth. [1][4]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[1][4]

Toxicological Information
The toxicological data for 4-Chloro-2,5-dimethoxyaniline is limited, with acute oral toxicity being

the primary reported hazard.

| Toxicity Endpoint | Species | Value | Reference | | --- | --- | --- | | Acute Oral LD50 | Not

specified (laboratory animal) | 100 mg/kg | |

Further toxicological properties, such as skin corrosion/irritation, serious eye damage/irritation,

respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and reproductive

toxicity, have not been fully investigated, and the available data indicates that the classification

criteria for these hazards are not met.[4]

Experimental Protocols
Synthesis of 4-Chloro-2,5-dimethoxyaniline
A common synthetic route to 4-Chloro-2,5-dimethoxyaniline involves the catalytic reduction of

4-chloro-2,5-dimethoxynitrobenzene.
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Reaction: Catalytic reduction of 4-chloro-2,5-dimethoxynitrobenzene with hydrogen gas.[5]

Catalyst: Modified platinum-on-carbon catalyst.[6]

Solvent: Aromatic solvents such as toluene or xylene.[5]

Reaction Conditions:

Temperature: 80°C to 110°C[5]

Pressure: 5 to 50 atmospheres gauge[6]

Procedure:

The 4-chloro-2,5-dimethoxynitrobenzene is dissolved in an aromatic solvent.

A modified platinum-on-carbon catalyst is added to the mixture.

The reaction is carried out in a liquid phase under elevated temperature and pressure with

the introduction of hydrogen gas.

The reaction is monitored until the reduction is complete.

The final product, 4-chloro-2,5-dimethoxyaniline, is isolated and purified.

This is a generalized protocol based on patented synthesis methods.

Diagrams
General Hazard Warning and Response Workflow
The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary and first aid measures.
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Hazard Identification

Prevention

Response

Disposal

H302: Harmful if swallowed

P264: Wash thoroughly after handling

Leads to

P270: Do not eat, drink or smoke

Leads to

P501: Dispose of properly

Requires

P301 + P312: If swallowed, call for medical help

P330: Rinse mouth

Click to download full resolution via product page

Caption: Hazard and Response Flow for 4-Chloro-2,5-dimethoxyaniline.

Synthesis Workflow Diagram
This diagram outlines the key steps in a common synthesis process for 4-Chloro-2,5-

dimethoxyaniline.
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Start: 4-chloro-2,5-dimethoxynitrobenzene

Catalytic Reduction
(H₂, Pt/C catalyst)

Reaction Conditions:
80-110°C, 5-50 atm
in aromatic solvent

Isolation and Purification

End Product:
4-Chloro-2,5-dimethoxyaniline

Click to download full resolution via product page

Caption: Synthesis of 4-Chloro-2,5-dimethoxyaniline Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Chloro-2,3,5-trimethoxyaniline material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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